Cas no 880491-49-6 (6-amino-5-fluoro-3-methyl-2,3-dihydro-1,3-benzoxazol-2-one)

6-Amino-5-fluoro-3-methyl-2,3-dihydro-1,3-benzoxazol-2-one is a fluorinated heterocyclic compound featuring a benzoxazolone core with an amino substituent. Its structure combines electron-withdrawing fluorine and electron-donating amino groups, making it a versatile intermediate in pharmaceutical and agrochemical synthesis. The methyl group at the 3-position enhances stability, while the fused oxazolone ring system offers reactivity for further functionalization. This compound is particularly valuable in medicinal chemistry for developing bioactive molecules due to its balanced lipophilicity and potential for hydrogen bonding. Its well-defined crystalline form ensures consistent purity, facilitating precise applications in research and industrial processes.

6-amino-5-fluoro-3-methyl-2,3-dihydro-1,3-benzoxazol-2-one structure

880491-49-6 structure

Product Name:6-amino-5-fluoro-3-methyl-2,3-dihydro-1,3-benzoxazol-2-one

CAS No:880491-49-6

MF:C₈H₇FN₂O₂

MW:182.151785135269

MDL:MFCD21875897

CID:4283697

PubChem ID:82276181

Update Time:2025-06-07

6-amino-5-fluoro-3-methyl-2,3-dihydro-1,3-benzoxazol-2-one Chemical and Physical Properties

Names and Identifiers

- 2(3H)-Benzoxazolone, 6-amino-5-fluoro-3-methyl-
- 6-amino-5-fluoro-3-methyl-2,3-dihydro-1,3-benzoxazol-2-one
- Z1416180423
- AKOS022530531
- EN300-250452
- FKB49149
- G53966
- 6-amino-5-fluoro-3-methyl-1,3-benzoxazol-2-one
- 880491-49-6
- MDL： MFCD21875897
- Inchi： 1S/C8H7FN2O2/c1-11-6-2-4(9)5(10)3-7(6)13-8(11)12/h2-3H,10H2,1H3
- InChI Key： BJNQXRSVCNWOFN-UHFFFAOYSA-N
- SMILES： O1C2=CC(N)=C(F)C=C2N(C)C1=O

Computed Properties

Exact Mass: 182.04915563Da
Monoisotopic Mass: 182.04915563Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 0
Complexity: 236
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.7
Topological Polar Surface Area: 55.6Å²

6-amino-5-fluoro-3-methyl-2,3-dihydro-1,3-benzoxazol-2-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM437902-250mg	6-amino-5-fluoro-3-methyl-2,3-dihydro-1,3-benzoxazol-2-one	880491-49-6	95%+	250mg	$***	2023-05-29
Chemenu	CM437902-500mg	6-amino-5-fluoro-3-methyl-2,3-dihydro-1,3-benzoxazol-2-one	880491-49-6	95%+	500mg	$***	2023-05-29
Chemenu	CM437902-1g	6-amino-5-fluoro-3-methyl-2,3-dihydro-1,3-benzoxazol-2-one	880491-49-6	95%+	1g	$***	2023-05-29
Enamine	EN300-250452-0.05g	6-amino-5-fluoro-3-methyl-2,3-dihydro-1,3-benzoxazol-2-one	880491-49-6	95.0%	0.05g	$101.0	2025-03-21
Enamine	EN300-250452-0.1g	6-amino-5-fluoro-3-methyl-2,3-dihydro-1,3-benzoxazol-2-one	880491-49-6	95.0%	0.1g	$152.0	2025-03-21
Enamine	EN300-250452-0.25g	6-amino-5-fluoro-3-methyl-2,3-dihydro-1,3-benzoxazol-2-one	880491-49-6	95.0%	0.25g	$216.0	2025-03-21
Enamine	EN300-250452-0.5g	6-amino-5-fluoro-3-methyl-2,3-dihydro-1,3-benzoxazol-2-one	880491-49-6	95.0%	0.5g	$407.0	2025-03-21
Enamine	EN300-250452-1.0g	6-amino-5-fluoro-3-methyl-2,3-dihydro-1,3-benzoxazol-2-one	880491-49-6	95.0%	1.0g	$528.0	2025-03-21
Enamine	EN300-250452-2.5g	6-amino-5-fluoro-3-methyl-2,3-dihydro-1,3-benzoxazol-2-one	880491-49-6	95.0%	2.5g	$1034.0	2025-03-21
Enamine	EN300-250452-5.0g	6-amino-5-fluoro-3-methyl-2,3-dihydro-1,3-benzoxazol-2-one	880491-49-6	95.0%	5.0g	$1530.0	2025-03-21